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Compound of Interest

Compound Name: CCCI-01

Cat. No.: B1668731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of CCCI-01 (Centrosome Clustering Chemical Inhibitor-01), a research chemical

identified as N2-(3-pyridylmethyl)-5-nitro-2-furamide. Adherence to these guidelines is essential

to ensure a safe laboratory environment and the integrity of experimental outcomes.

Immediate Safety and Handling
CCCI-01 is a small molecule inhibitor used in cancer research to induce mitotic catastrophe in

cells with supernumerary centrosomes by inhibiting centrosome clustering.[1][2][3] While the

full toxicological profile is not exhaustively characterized, preliminary safety data indicates that

it requires careful handling to avoid irritation and potential sensitization.

Personal Protective Equipment (PPE)
Based on available safety data sheets for similar chemical compounds and general laboratory

best practices, the following PPE is mandatory when handling CCCI-01:
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PPE Category Specification Rationale

Hand Protection Nitrile or neoprene gloves.
To prevent skin contact, which

may cause irritation.[4][5]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect against splashes

and airborne particles that can

cause serious eye irritation.[4]

[5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

dust is generated, a NIOSH-

approved respirator with a

particulate filter is

recommended.

To prevent inhalation of dust or

aerosols, which may cause

respiratory tract irritation.[4][5]

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Handling and Storage
Handling: Avoid creating dust when working with the solid form of CCCI-01. Use only in a

well-ventilated area, preferably within a chemical fume hood.[6] Wash hands thoroughly after

handling.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[4][6]

Operational Plans
Experimental Workflow: From Stock Solution to Cellular
Assay
The following diagram outlines a typical experimental workflow for utilizing CCCI-01 in cell-

based assays.
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Preparation Cell Culture

Treatment

Analysis

Prepare Stock Solution
(e.g., in DMSO)

Prepare Working Solution
(Dilute stock in culture medium)

Dilution

Seed Cells
(e.g., BT-549 for cancer, MCF-10A for normal)

Allow Cells to Adhere
(Incubate overnight)

Treat Cells with CCCI-01
(Incubate for specified duration)

Clonogenic Assay Immunofluorescence Staining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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